Cas no 904273-38-7 (4-(dimethylsulfamoyl)-N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 904273-38-7
• Molecular Formula: C₁₇H₂₃N₅O₅S₂
• Molecular Weight: 441.525020837784
• CID: 6021001
• PubChem ID: 18562139

4-(dimethylsulfamoyl)-N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• 4-(dimethylsulfamoyl)-N-[[5-[2-oxo-2-(propylamino)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• F1885-0908
• AKOS024617817
• 4-(N,N-dimethylsulfamoyl)-N-((5-((2-oxo-2-(propylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• 904273-38-7
• 4-(dimethylsulfamoyl)-N-[(5-{[(propylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide

• InChIKey： ZFYAAIXBCNRDMC-UHFFFAOYSA-N
• Inchi： 1S/C17H23N5O5S2/c1-4-9-18-14(23)11-28-17-21-20-15(27-17)10-19-16(24)12-5-7-13(8-6-12)29(25,26)22(2)3/h5-8H,4,9-11H2,1-3H3,(H,18,23)(H,19,24)
• SMILES： C(NCC1=NN=C(SCC(=O)NCCC)O1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 441.11406120g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 10
• Monoisotopic Mass: 441.11406120g/mol
• Heavy Atom Count: 29
• Complexity: 647
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides